Cas no 1368563-31-8 (3-(1H-pyrrol-3-yl)piperidine)

• Product Name: 3-(1H-pyrrol-3-yl)piperidine
• CAS No: 1368563-31-8
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 5905087
• PubChem ID: 18435151
• Update Time: 2025-06-08

3-(1H-pyrrol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(1H-pyrrol-3-yl)-
• 3-(1H-pyrrol-3-yl)piperidine
• EN300-1867365
• 1368563-31-8
• SCHEMBL433660

• Inchi： 1S/C9H14N2/c1-2-8(6-10-4-1)9-3-5-11-7-9/h3,5,7-8,10-11H,1-2,4,6H2
• InChI Key： HHRBLWFQKHEBLW-UHFFFAOYSA-N
• SMILES： N1CCCC(C2C=CNC=2)C1

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 302.9±30.0 °C(Predicted)
• pka: 17.06±0.50(Predicted)

Additional information on 3-(1H-pyrrol-3-yl)piperidine

Introduction to 3-(1H-pyrrol-3-yl)piperidine (CAS No. 1368563-31-8)

3-(1H-pyrrol-3-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1368563-31-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, and it is functionalized with a pyrrole moiety at the 3-position. The structural motif of 3-(1H-pyrrol-3-yl)piperidine makes it a versatile scaffold for drug discovery, offering unique pharmacological properties that have been explored in various therapeutic contexts.

The synthesis of 3-(1H-pyrrol-3-yl)piperidine typically involves multi-step organic transformations, often starting from readily available precursors such as pyrrole and piperidine derivatives. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These synthetic routes are critical in ensuring the compound's suitability for further pharmacological evaluation.

In recent years, 3-(1H-pyrrol-3-yl)piperidine has been investigated for its potential role in addressing various neurological and cardiovascular disorders. The presence of both the pyrrole and piperidine rings imparts distinct biological activities, making this compound a promising candidate for further development. Preliminary studies have suggested that 3-(1H-pyrrol-3-yl)piperidine may interact with specific receptor targets, modulating pathways involved in neuroprotection and cardioprotection.

One of the most compelling aspects of 3-(1H-pyrrol-3-yl)piperidine is its structural flexibility, which allows for modifications at both the pyrrole and piperidine positions. This adaptability has enabled medicinal chemists to design derivatives with enhanced pharmacokinetic profiles and improved target specificity. For instance, functionalization at the 5-position of the pyrrole ring or substitution at the 4-position of the piperidine ring can significantly alter the compound's biological activity.

Recent advancements in computational chemistry have facilitated the virtual screening of 3-(1H-pyrrol-3-yl)piperidine derivatives against large databases of biological targets. These computational approaches have helped identify novel analogs with potential therapeutic benefits, reducing the time and cost associated with traditional high-throughput screening methods. Such innovations are accelerating the discovery pipeline for new drug candidates.

The pharmacological profile of 3-(1H-pyrrol-3-yl)piperidine has been further explored in preclinical models. Studies have demonstrated its ability to inhibit certain enzymes and receptors implicated in inflammation and oxidative stress. These findings are particularly relevant in the context of chronic diseases such as Alzheimer's disease and atherosclerosis, where modulation of these pathways is crucial for disease management.

In addition to its therapeutic potential, 3-(1H-pyrrol-3-yl)piperidine has been examined for its role in chemical biology research. Its unique structural features make it an excellent tool for studying protein-ligand interactions and signaling cascades. Researchers have utilized this compound to probe the mechanisms underlying various cellular processes, contributing to a deeper understanding of disease pathophysiology.

The industrial significance of 3-(1H-pyrrol-3-yl)piperidine is also noteworthy. Its synthesis has been optimized for scalability, ensuring that it can be produced in sufficient quantities for both research and commercial applications. The compound's stability under various storage conditions further enhances its practicality as an intermediate in pharmaceutical manufacturing.

Looking ahead, future research on 3-(1H-pyrrol-3-yl)piperidine is expected to focus on expanding its therapeutic applications through structure-based drug design. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms, scientists aim to unlock new possibilities for this versatile scaffold. The integration of experimental data with computational modeling will be essential in guiding these efforts toward successful clinical translation.

In conclusion, 3-(1H-pyrrol-3-yl)piperidine (CAS No. 1368563-31-8) represents a significant advancement in medicinal chemistry, offering a rich framework for developing novel therapeutics. Its unique structural features, combined with promising preclinical results, position it as a cornerstone compound in ongoing research efforts aimed at addressing some of today's most pressing health challenges.